Cas no 5064-34-6 (1,3,4-Thiadiazole-2(3H)-thione,5,5'-[1,4-butanediylbis(thio)]bis-)
5064-34-6 structure
Product Name:1,3,4-Thiadiazole-2(3H)-thione,5,5'-[1,4-butanediylbis(thio)]bis-
CAS No:5064-34-6
MF:C8H10N4S6
MW:354.581792354584
CID:378056
PubChem ID:3034153
Update Time:2025-04-19
1,3,4-Thiadiazole-2(3H)-thione,5,5'-[1,4-butanediylbis(thio)]bis- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazole-2(3H)-thione,5,5'-[1,4-butanediylbis(thio)]bis-
- 5,5'-(tetramethylenedithio)di-1,3,4-thiadiazole-2-thiol
- 5-[4-[(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)sulfanyl]butylsulfanyl]-3H-1,3,4-thiadiazole-2-thione
- 5,5'-(butane-1,4-diyldisulfanediyl)bis(1,3,4-thiadiazole-2(3H)-thione)
- DTXSID70198685
- 5064-34-6
- EINECS 225-769-1
- NS00032109
- SCHEMBL12716522
-
- Inchi: 1S/C8H10N4S6/c13-5-9-11-7(17-5)15-3-1-2-4-16-8-12-10-6(14)18-8/h1-4H2,(H,9,13)(H,10,14)
- InChI Key: HZYLUFQBDSTRLP-UHFFFAOYSA-N
- SMILES: S(C1=NNC(=S)S1)CCCCSC1=NNC(=S)S1
Computed Properties
- Exact Mass: 353.9233
- Monoisotopic Mass: 353.923
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 214Ų
Experimental Properties
- Density: 1.78
- Boiling Point: 491.8°C at 760 mmHg
- Flash Point: 251.2°C
- Refractive Index: 1.899
- PSA: 51.56
1,3,4-Thiadiazole-2(3H)-thione,5,5'-[1,4-butanediylbis(thio)]bis- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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